N-(3-fluoro-4-methylphenyl)-2-(2-((4-(methylsulfonyl)phenyl)amino)thiazol-4-yl)acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-[2-(4-methylsulfonylanilino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H18FN3O3S2/c1-12-3-4-14(9-17(12)20)21-18(24)10-15-11-27-19(23-15)22-13-5-7-16(8-6-13)28(2,25)26/h3-9,11H,10H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: KBYNUELBIFOPCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=CSC(=N2)NC3=CC=C(C=C3)S(=O)(=O)C)F
• Molecular Formula: C19H18FN3O3S2
• Molecular Weight: 419.5 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-(2-((4-(methylsulfonyl)phenyl)amino)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C19H18FN3O3S2 and its molecular weight is 419.49. The purity is usually 95%.
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Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition

Research on structurally related compounds, such as N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, demonstrates their potential as potent and efficacious inhibitors of PI3Kα and mTOR, crucial targets in cancer therapy. These compounds exhibit significant in vitro and in vivo activity, indicating their potential for further development as therapeutic agents in oncology (Stec et al., 2011).

Antimicrobial Activity

Another area of application for related compounds is in antimicrobial therapy. Research into novel thiazole, pyridone, pyrazole, chromene, hydrazone derivatives bearing a biologically active sulfonamide moiety has shown promising results as antimicrobial agents. This suggests the potential for developing new treatments against resistant bacterial and fungal infections (Darwish et al., 2014).

Anti-inflammatory Activity

Compounds with similar structural features have been investigated for their anti-inflammatory properties. Research on N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides has identified derivatives with significant anti-inflammatory activity, indicating potential therapeutic applications in managing inflammation-related disorders (Sunder et al., 2013).

Carbonic Anhydrase Inhibition

The investigation of thiazolylsulfonamides structurally related to pritelivir has highlighted their role as inhibitors of human carbonic anhydrase isoforms, which are involved in various physiological and pathological processes. These findings open avenues for the development of drugs targeting conditions such as cancer, obesity, and glaucoma (Carta et al., 2017).